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Compound of Interest

Compound Name: 3-Hexyn-2-one

Cat. No.: B163128

Essential Safety and Handling Guide for 3-Hexyn-2-
one

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Hexyn-2-one. Adherence to
these protocols is essential for ensuring laboratory safety and minimizing risks.

Chemical Safety and Hazard Information

3-Hexyn-2-one is a flammable liquid and vapor that is toxic if swallowed and can cause skin
and serious eye irritation.[1][2][3] It is crucial to handle this chemical with appropriate personal
protective equipment in a controlled environment.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for 3-Hexyn-2-
one.
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Property Value

CAS Number 1679-36-3
Molecular Formula CeHsO
Molecular Weight 96.13 g/mol
Appearance Colorless to Red to Green clear liquid
Purity >95.0% (GC)
Boiling Point 77 °C /75 mmHg
Flash Point 39°C

Specific Gravity (20/20) 0.88

Refractive Index 1.44

UN Number 1992

Source: TCI Chemicals, PubChem[1][4]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against chemical exposure.

The required PPE for handling 3-Hexyn-2-one is outlined below.
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Protection Type Recommended Equipment

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US). A face shield may also be necessary.[3][5]

Wear chemical-resistant, impervious gloves
_ . (e.g., nitrile or neoprene) and a laboratory coat
Skin Protection ) ) ) )
or disposable gown. Fire/flame resistant clothing

is also recommended.[5][6]

If exposure limits are exceeded or irritation is
) ) experienced, use a full-face respirator with an
Respiratory Protection ] ) )
appropriate organic vapor cartridge (e.g., Type A

Brown conforming to EN14387).[5][7]

Chemical-resistant shoe covers or boots should
Footwear be worn, especially when handling larger

quantities or in case of a spill.[6]

Engineering Controls

o Ventilation: Always handle 3-Hexyn-2-one in a well-ventilated area. A chemical fume hood is
strongly recommended for all operations involving open containers.[3][5]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use
explosion-proof electrical, ventilating, and lighting equipment.[1][3]

e Tools: Use only non-sparking tools to prevent ignition.[1][3]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[3][7]

Step-by-Step Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Confirm that the
work area is clean, and all required equipment is within reach inside the fume hood.
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e Dispensing: Ground and bond the container and receiving equipment to prevent static
discharge.[1] Slowly dispense the required amount of 3-Hexyn-2-one.

o During Use: Keep the container tightly closed when not in use.[1] Avoid breathing vapors or
mist.[5] Do not eat, drink, or smoke when using this product.[1]

o After Handling: Wash hands and any exposed skin thoroughly after handling.[1][3]

o Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents.[3][7] The storage area should be designated for flammable
liquids. Keep the container tightly closed and store in a locked cabinet.[1][3]

Disposal Plan

All waste materials, including contaminated PPE, spill cleanup materials, and residual
chemical, must be treated as hazardous waste.

o Collect all waste in a designated, properly labeled, and sealed container.

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1][3]

e Do not dispose of 3-Hexyn-2-one down the drain.[6]

Emergency Protocols

First-Aid Measures
 |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce
vomiting.[1][3]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower. If skin irritation occurs, get medical advice/attention.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor if you feel unwell.[3]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[1][5]
e Unsuitable Extinguishing Media: Do NOT use a water jet.

e Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[7]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5][7]

Accidental Release Measures

In the event of a spill, follow the established emergency protocol. The workflow below outlines
the necessary steps for a safe and effective response.
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Chemical Spill Occurs

Evacuate non-essential personnel
and secure the area

l

Don appropriate PPE
(respirator, gloves, gown, etc.)

'

Eliminate all ignition sources
(heat, sparks, flames)

l

Ensure adequate ventilation
(if safe to do so)

Contain the spill with
inert absorbent material

Carefully collect absorbed material
into a sealed, labeled container

Decontaminate the spill area
with soap and water

Dispose of waste container
as hazardous waste

Report the incident to the
Environmental Health & Safety department

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a 3-Hexyn-2-one chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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